Cas no 1252006-84-0 (Di-docosahexaenoyl (C22:6)-bis(monoacyl-gylcerol) Phosphate)

• Product Name: Di-docosahexaenoyl (C22:6)-bis(monoacyl-gylcerol) Phosphate
• CAS No: 1252006-84-0
• MF: C₅₀H₇₅O₁₀P
• MW: 867.098277330399
• CID: 5557357
• Update Time: 2025-05-19

Di-docosahexaenoyl (C22:6)-bis(monoacyl-gylcerol) Phosphate Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaenoic acid, 1,1'-[phosphinicobis[oxy(2-hydroxy-3,1-propanediyl)]] ester, (4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-
• Di-docosahexaenoyl (C22:6)-bis(monoacyl-gylcerol) Phosphate

• Inchi： 1S/C50H75O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-49(53)57-43-47(51)45-59-61(55,56)60-46-48(52)44-58-50(54)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,35-38,47-48,51-52H,3-4,9-10,15-16,21-22,27-28,33-34,39-46H2,1-2H3,(H,55,56)/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-,37-35-,38-36-
• InChI Key： HGGJAMUISAMIBQ-GZSOIYOPSA-N
• SMILES： P(OCC(O)COC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)(OCC(O)COC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)(O)=O

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 860.0±75.0 °C(Predicted)
• pka: 1.34±0.50(Predicted)

Additional information on Di-docosahexaenoyl (C22:6)-bis(monoacyl-gylcerol) Phosphate

Introduction to Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate (CAS No. 1252006-84-0)

Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate, a compound with the chemical identifier CAS No. 1252006-84-0, represents a significant advancement in the field of bioactive lipid research. This specialized lipid derivative has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical and nutraceutical industries. The compound's composition, featuring a bis(monoacyl-glycerol) backbone with docosahexaenoic acid (DHA) as the primary acyl group, positions it as a promising candidate for modulating various biological pathways.

The molecular structure of Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate is characterized by its high degree of unsaturation, which contributes to its remarkable stability and reactivity. This structural feature makes it an attractive candidate for use in formulations designed to enhance cellular membrane fluidity and function. Recent studies have highlighted its potential role in supporting cognitive health, cardiovascular function, and anti-inflammatory responses, making it a subject of intense interest among researchers.

In the realm of lipid chemistry, this compound stands out for its ability to interact with cellular membranes in a manner that promotes healthier lipid profiles. The presence of DHA, a well-known omega-3 fatty acid, underscores its potential therapeutic benefits. Research has demonstrated that DHA-rich lipids can influence gene expression and signaling pathways involved in neuroprotection and metabolic regulation. This has led to explorations into its use as a supplement or active ingredient in products aimed at supporting brain health and reducing the risk of chronic diseases.

The synthesis and characterization of Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate have been refined through advanced chemical methodologies, ensuring high purity and consistency. These efforts have enabled researchers to conduct rigorous in vitro and in vivo studies, which have provided valuable insights into its biological activity. For instance, preclinical trials have indicated that this compound may enhance the efficacy of certain therapeutic agents by improving their absorption and distribution within biological systems.

The pharmacological profile of this lipid derivative is further enhanced by its ability to cross the blood-brain barrier, a critical factor for compounds targeting neurological disorders. Studies have shown that DHA-based lipids can facilitate the delivery of bioactive molecules to neural tissues, potentially offering new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The unique properties of Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate make it a compelling candidate for further development in this area.

From a nutritional perspective, the incorporation of this compound into dietary supplements or functional foods presents an exciting opportunity to support overall health. Its role in modulating lipid metabolism and enhancing cellular function aligns with current trends in personalized medicine and preventive healthcare. As interest in natural and bioactive lipids continues to grow, compounds like Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate are expected to play a pivotal role in shaping future therapeutic strategies.

The industrial application of this compound is also being explored in cosmetics and skincare products, where its ability to improve skin barrier function and hydration is highly valued. By integrating Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate into formulations, manufacturers can develop products that offer enhanced protection against environmental stressors while promoting skin health from within.

In conclusion, the multifaceted applications of CAS No. 1252006-84-0, particularly as represented by Di-docosahexaenoyl (C22:6)-bis(monoacyl-glycerol) Phosphate, underscore its significance in modern biochemical research. The ongoing exploration of its therapeutic potential continues to drive innovation across multiple industries, promising advancements that could benefit human health on a global scale.